Cas no 57409-41-3 (Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-)

Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)- structure
57409-41-3 structure
Product Name:Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-
CAS No:57409-41-3
MF:C17H18ClNO
MW:287.783923625946
CID:345460
PubChem ID:3278143
Update Time:2025-04-19

Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-
    • N-benzyl-4-chloro-N-propan-2-ylbenzamide
    • 57409-41-3
    • DTXSID70390965
    • AKOS008732141
    • MDL: MFCD00426537
    • Inchi: 1S/C17H18ClNO/c1-13(2)19(12-14-6-4-3-5-7-14)17(20)15-8-10-16(18)11-9-15/h3-11,13H,12H2,1-2H3
    • InChI Key: AIBQZGWJIFOBLN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 287.10784
  • Monoisotopic Mass: 287.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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